Pyrenyl substituted 1,8-naphthalimide as a new material for weak efficiency-roll-off red OLEDs: a theoretical and experimental study†
New Journal of Chemistry Pub Date: 2018-06-27 DOI: 10.1039/C8NJ01866A
Abstract
Based on the theoretical calculations of excited states and semiconducting properties, a new 1,8-naphthalimide derivative having an electron-donating 1-pyrenyl group at the C-4 position was designed and synthesized. This derivative exhibited an excellent thermal stability and bipolar charge carrier transport ability. It was successfully utilized as a host in red phosphorescent organic light-emitting diodes showing an efficient energy transfer from the host to the phosphorescent emitter. The derivative may be a single material electroplex-forming host for PhOLEDs. The best fabricated red emitting device demonstrated maximum current, power, and external quantum efficiencies of 10.8 cd A−1, 7 lm W−1, and 13.6%, respectively. The best device exhibited a high brightness of 15 300 cd m−2 and weak efficiency-roll-off.
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Journal Name：New Journal of Chemistry
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